Cas no 1002-80-8 (10,12-Hexadecadienoic acid, (Z,E)-)

• Product Name: 10,12-Hexadecadienoic acid, (Z,E)-
• CAS No: 1002-80-8
• MF: C₁₆H₂₈O₂
• MW: 252.392325401306
• CID: 1125329
• PubChem ID: 71355842
• Update Time: 2025-04-20

10,12-Hexadecadienoic acid, (Z,E)- Chemical and Physical Properties

Names and Identifiers

• 10,12-Hexadecadienoic acid, (Z,E)-
• hexadeca-10,12-dienoic acid
• 10,12-hexadecadienoic acid
• 1002-80-8
• DTXSID50780082

• Inchi： 1S/C16H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h4-7H,2-3,8-15H2,1H3,(H,17,18)
• InChI Key： POHNQQRJOMLPNT-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCC=CC=CCCC)=O

Computed Properties

• Exact Mass: 252.20904
• Monoisotopic Mass: 252.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 5.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids